Cas no 55577-75-8 (2-Pentanone, 4-(acetyloxy)-)

• Product Name: 2-Pentanone, 4-(acetyloxy)-
• CAS No: 55577-75-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 351465
• PubChem ID: 10950
• Update Time: 2025-04-19

2-Pentanone, 4-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 4-(acetyloxy)-
• 4-oxopentan-2-yl acetate
• SCHEMBL7249516
• 55577-75-8
• DTXSID30274510

• Inchi： 1S/C7H12O3/c1-5(8)4-6(2)10-7(3)9/h6H,4H2,1-3H3
• InChI Key： FTFUBYBSJNACIC-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)CC(C)=O

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters